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Compound of Interest

Compound Name: 1-(3-Methylpyridin-2-yl)ethanol
CAS No.: 780804-99-1
Cat. No.: B6321743

Get Quote

Executive Summary & Immediate Directives

Do NOT pour down the drain. 1-(3-Methylpyridin-2-yl)ethanol (CAS 780804-99-1) is a
pyridine derivative.[1][2][3] Like its parent compound, it possesses significant aquatic toxicity
and can disrupt biological wastewater treatment systems.

Core Disposal Strategy: This compound must be managed as Hazardous Organic Waste.[1][3]
It requires segregation from oxidizers and acids due to its basic nature.[1] The ultimate
destruction method is high-temperature incineration via a licensed hazardous waste contractor.

[1]

Critical "Do's and Don'ts"
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Action Directive Reason

Toxic to aquatic life; disrupts

Drain Disposal STRICTLY PROHIBITED ] )
microbial water treatment.[1][3]
Leaches into groundwater;
Trash Disposal PROHIBITED potential violation of RCRA

regulations.[1][3]

Do not mix with strong acids
Mixing SEGREGATE (exothermic reaction) or
oxidizers.[1][3]

Compatible materials; avoid
Container HDPE or Glass low-grade plastics that may
soften.[1]

Chemical Profile & Hazard Identification

Understanding the physicochemical properties is the first step in a self-validating safety
protocol.[1][3] Treat this specific isomer with the same rigor as general pyridine derivatives.

Table 1: Physicochemical & Hazard Profile
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Property

Data / Classification

Chemical Name

1-(3-Methylpyridin-2-yl)ethanol

CAS Number

780804-99-1

Molecular Formula

CsH11NO

Physical State

Liquid or Low-Melting Solid (Viscous)

Basicity

Weak Organic Base (Pyridine Nitrogen)

GHS Classification

Warning[1][2][3][4][5][6][7] ¢ Acute Tox. 4 (Oral) «
Skin Irrit. 2 « Eye Irrit. 2A« STOT SE 3

(Respiratory lrritation)

RCRA Status

Not P- or U-listed specifically, but often exhibits
D001 (Ignitable) or D002 (Corrosive)
characteristics depending on concentration and

solvent.[1]

Expert Insight: The methyl group on the pyridine ring slightly increases lipophilicity compared to

bare pyridine, potentially facilitating skin absorption. Always handle with nitrile gloves.[1]

Pre-Disposal Characterization[1][2]

Before disposal, you must characterize the waste stream.[8] This determines the correct

regulatory pathway.[1][3]

Scenario A: Pure Chemical /| High Concentration Stock

o Status: Unused reagent or expired stock.[1][3]

o Action: Lab Pack. Keep in original container if possible. If transferring, use amber glass or

HDPE.
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o Label: "Waste 1-(3-Methylpyridin-2-yl)ethanol - Toxic, Irritant."[1][3]

Scenario B: Reaction Mixture (Organic Solvent)

o Status: Dissolved in DCM, Ethyl Acetate, or Methanol.

o Action: Segregate into "Non-Halogenated Organic Waste" (unless dissolved in
DCM/Chloroform, then "Halogenated").

e Precaution: Ensure the waste container does not contain strong acids (e.g., H2SO4, HNO3)
to prevent uncontrolled heat generation.

Scenario C: Aqueous Waste Stream

» Status: Dissolved in water/buffer (e.g., after an extraction).
e Action: Check pH. If pH > 12.5, it is D002 Corrosive Waste.[9]

o Treatment: Adjust pH to 6-9 using dilute Hydrochloric Acid (HCI) before adding to the
aqueous waste drum, ONLY if your facility permits elementary neutralization. Otherwise,
label as "Basic Aqueous Waste."

Step-by-Step Disposal Protocol

This protocol ensures compliance with EPA (40 CFR) and local hazardous waste regulations.[1]

[3]

Step 1: Segregation & Container Selection

» Vessel: Use High-Density Polyethylene (HDPE) or Borosilicate Glass.[1][3]
o Headspace: Leave at least 10% headspace to allow for vapor expansion.[1]
e Segregation:

o Keep Away From: Oxidizers (Peroxides, Nitrates) and Strong Acids.[2]

o Compatible With: Other organic bases (Triethylamine, Pyridine), alcohols, ketones.
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Step 2: Labeling

Every container must be labeled immediately upon the first drop of waste entering it.[1][3]
o Standard Tag: "Hazardous Waste"

o Constituents: Write out "1-(3-Methylpyridin-2-yl)ethanol" fully. Do not use abbreviations or
formulas.

e Hazards: Check "Toxic" and "Irritant."[1][3] If in a flammable solvent, check "Flammable."

Step 3: Storage

e Store in a Secondary Containment tray (polypropylene) to catch leaks.[1]

o Keep the container in a designated Satellite Accumulation Area (SAA) near the point of
generation.

o Ensure the cap is tightly closed when not actively adding waste.[1][3][6]

Step 4: Final Handoff

o Contact your EHS department or licensed waste contractor (e.g., Veolia, Clean Harbors) for
pickup.

o Destruction Method: The contractor will likely use Rotary Kiln Incineration.[1][3] This ensures
the pyridine ring is fully oxidized to COz, H20, and NOx (scrubbed), preventing
environmental release.

Decision Logic & Workflow (Visualization)

The following diagram illustrates the decision matrix for disposing of this specific chemical
based on its state and purity.
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Waste Generation:
1-(3-Methylpyridin-2-yl)ethanol

Determine Physical State
& Matrix

Liquid / Solution Solid / Pure Substance

Solvent Type?

Bin: Solid Hazardous Waste

>10% Organic |Mostly Water (Lab Pack)

Organic Solvent

(MeOH, EtOAG, etc.) Aqueous Solution

Contains Halogens?
(DCM, Chloroform)

Bin: Non-Halogenated Bin: Halogenated
Organic Waste Organic Waste (Corrosive Risk) (Adjusted)

Label as Basic / Label as Toxic Aqueous

FINAL DISPOSAL:
High-Temp Incineration

Click to download full resolution via product page
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Caption: Decision tree for the segregation and disposal of 1-(3-Methylpyridin-2-yl)ethanol

waste streams.

Spill Response Protocol

In the event of a spill in the laboratory, follow this immediate containment procedure.

Evacuate & Ventilate: Pyridine derivatives have distinct, unpleasant odors and respiratory
toxicity. Clear the immediate area.[1][3][10][11][12]

PPE: Wear Nitrile gloves (double gloving recommended), safety goggles, and a lab coat.[2] If
the spill is large (>500ml) or outside a fume hood, use a half-mask respirator with organic
vapor cartridges.[1]

Containment: Surround the spill with an inert absorbent (Vermiculite, Diatomaceous earth, or
commercial spill pads).

o Note: Do not use paper towels alone, as they increase the surface area for evaporation.

Neutralization (Optional but Recommended): Sprinkle Citric Acid or Sodium Bisulfate powder
over the spill to neutralize the basic pyridine moiety.[1] This reduces volatility.[1]

Cleanup: Scoop the absorbed material into a hazardous waste bag/pail. Label as "Spill
Debris: Pyridine Derivative."[1][3]

Decontamination: Wash the surface with a dilute soap and water solution.[1][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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